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Compound of Interest

Compound Name: 2-Acetyl-1-methylpyrrole

Cat. No.: B1200348

An In-depth Technical Guide to the Health and Safety of 2-Acetyl-1-methylpyrrole

This guide provides comprehensive health and safety information for 2-Acetyl-1-
methylpyrrole (CAS No. 932-16-1), tailored for researchers, scientists, and professionals in
drug development. It covers hazard identification, handling procedures, safety measures, and
toxicological data, presented in a structured format for clarity and ease of use.

Chemical Identification

e IUPAC Name: 1-(1-methylpyrrol-2-yl)ethanone[1]

Synonyms: 1-Methyl-2-acetylpyrrole, Ethanone, 1-(1-methyl-1H-pyrrol-2-yl)-[1]

Molecular Formula: C7HoNO[1][2][3]

Molecular Weight: 123.15 g/mol [1][4]

CAS Number: 932-16-1[2][3][4][5]

EC Number: 213-247-6[2][4]

Hazard Identification

The classification of 2-Acetyl-1-methylpyrrole presents some ambiguity across different
sources. While many suppliers do not classify the substance as hazardous according to GHS
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criteria, some notifications include hazard statements.

According to aggregated data from notifications to the ECHA C&L Inventory, 97.8% of reports
(89 out of 91) indicate that this chemical does not meet GHS hazard criteria.[1] However, other
sources suggest it is an irritant. It is prudent to handle the substance with care, assuming
potential for irritation. One safety data sheet advises avoiding contact with skin and eyes.[6]

GHS Classification Summary

Classification Source Notes

- PubChem (Aggregated ECHA Based on 89 of 91 company
Not Classified

data) notifications.[1]
rritant TCI Chemicals (for 2- Irritating to skin, eyes, and the
rritan
Acetylpyrrole) respiratory system.
. ] ] Lists "Warning" as the signal
Warning Signal Guidechem

word without further detail.[7]

Note: The information for "Irritant”" is for the closely related compound 2-Acetylpyrrole and
should be considered as a potential hazard for 2-Acetyl-1-methylpyrrole until more specific
data is available.

Recommended Precautionary Statements:

¢ Prevention: Wash hands and any exposed skin thoroughly after handling.[8] Wear protective
gloves, clothing, and eye/face protection.[5][8] Avoid breathing vapors or mist.[8]

o Storage: Store in a cool, dry, well-ventilated place.[9] Keep the container tightly closed.[3]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2-Acetyl-1-
methylpyrrole.
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Property Value Source(s)

Colorless to light

Appearance yellow/brown/orange clear 3151171
liquid.

Odor Earthy, nutty aroma. [1103114]

Boiling Point 200-202 °C at 760 mmHg. [2][41[5]

Density 1.04 g/mL at 25 °C. [21[4]

Specific Gravity 1.037 - 1.042 at 25 °C. [5]

Refractive Index n20/D 1.539 - 1.545. [415]

_ 68 °C (154.4 - 155 °F) - Closed

Flash Point [41[5]

Cup.

- Stable under normal
Stability [7]
temperatures and pressures.

Solubility Soluble in ethanol. [7]

Experimental Protocols & Toxicological Information

Detailed experimental protocols for the toxicological assessment of 2-Acetyl-1-methylpyrrole
are not readily available in public-domain literature. The data presented in Safety Data Sheets
(SDS) are summaries of results from standardized tests. Generally, these assessments follow
internationally recognized guidelines, such as those from the Organisation for Economic Co-
operation and Development (OECD).

General Toxicological Assessment Workflow

The diagram below illustrates a generalized workflow for assessing the key toxicological
endpoints of a chemical substance like 2-Acetyl-1-methylpyrrole.
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Toxicological Assessment Workflow

Acute Toxicity Skin Irritation/Corrosion Eye Irritation/Damage Genotoxicity/Mutagenicity

(e.q., OECD 420, 423, 425) (e.q., OECD 439, 431) (e.g., OECD 437, 492) (e.q., Ames Test - OECD 471)

P Data Analysis & Endpoint Characterization [«&

Hazard Classification
(GHS Criteria)

Safety Data Sheet (SDS)
Generation

Click to download full resolution via product page
Caption: Generalized workflow for chemical toxicology assessment.
Summary of Toxicological Data:

» Acute Toxicity: The toxicological properties have not been fully investigated.[8] For the
related compound 2-Acetylpyrrole, it is considered harmful if ingested or inhaled, with severe
overexposure potentially causing injury or death.

 Skin Irritation: May cause skin irritation.[3]

» Eye Irritation: May cause eye irritation.[8]

o Respiratory Irritation: May cause respiratory irritation.[8]

o Genotoxicity: No specific data available for 2-Acetyl-1-methylpyrrole.

e ADI (Acceptable Daily Intake): The Joint FAO/WHO Expert Committee on Food Additives
(JECFA) determined "No safety concern at current levels of intake when used as a flavouring
agent".[1]
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Handling, Storage, and Personal Protection

Proper handling and storage are critical to ensure safety.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[3][10]

Use in a well-ventilated area or under a fume hood.[8]

Avoid contact with skin, eyes, and clothing.[6][9]

Avoid breathing vapors or mists.[8]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[11]

Storage:

Store in a cool, dry, and well-ventilated area.[9][12]

Keep container tightly sealed.[7][8]

Store separately from strong oxidizing agents and food chemicals.[12]

Recommended storage temperature can be ambient or refrigerated (2-8 °C).[3][7]
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[4]

» Skin Protection: Wear chemical-resistant gloves and a lab coat or other protective clothing.

[4181°]

o Respiratory Protection: If ventilation is inadequate, use a MSHA/NIOSH-approved respirator.

First-Aid and Emergency Procedures

First-Aid Measures:
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[8] Seek medical attention if irritation persists.[8]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing.[8] Get medical attention if irritation occurs.[8]

« Inhalation: Move the victim to fresh air.[8][13] If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration.[8] Seek medical attention.[3]

 Ingestion: Clean mouth with water.[8] Do not induce vomiting.[13] Seek immediate medical
attention.[8]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), water spray, fog, or
alcohol-resistant foam.[13]

» Unsuitable Extinguishing Media: Do not use a solid water stream (water jet) as it may scatter
and spread the fire.

e Hazardous Combustion Products: May produce toxic carbon oxides (CO, CO:2) and nitrogen
oxides (NOx).[8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8]

Accidental Release Measures: The following diagram outlines a standard procedure for
handling a spill of 2-Acetyl-1-methylpyrrole.
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Chemical Spill Response Workflow

Spill Detected

Ensure Adequate Ventilation
& Remove Ignition Sources

Evacuate Non-Essential Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator)

'

Contain Spill with
Inert Absorbent Material

'

Collect Material with
Non-Sparking Tools

Place in Sealed Container
for Disposal

Decontaminate Spill Area

Dispose of Waste via
Approved Channels

Click to download full resolution via product page

Caption: Standard workflow for managing a chemical spill.

Stability and Reactivity
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Reactivity: No specific reactivity hazards are noted under normal conditions.

Chemical Stability: The compound is stable under recommended storage conditions.[7]

Conditions to Avoid: Avoid heat, flames, sparks, and other sources of ignition.[10] Also avoid
excessive heat and light.

Incompatible Materials: Strong oxidizing agents.[8][12]

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
regulations.[8] Waste generators are responsible for determining if a discarded chemical is
classified as hazardous and ensuring proper classification and disposal.[8] Do not empty into
drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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